Cas no 1696922-44-7 (methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)butanoate)

• Product Name: methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)butanoate
• CAS No: 1696922-44-7
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6510617
• PubChem ID: 103002908
• Update Time: 2025-07-20

methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)butanoate
• 1696922-44-7
• EN300-4463034

• Inchi： 1S/C9H15N3O2/c1-12-6-7(5-11-12)3-4-8(10)9(13)14-2/h5-6,8H,3-4,10H2,1-2H3
• InChI Key： CMGMRFJRTSJNBN-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCC1C=NN(C)C=1)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)butanoate

Recent Advances in the Study of Methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)butanoate (CAS: 1696922-44-7)

The compound methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)butanoate (CAS: 1696922-44-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This ester derivative, characterized by the presence of a pyrazole moiety, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. The unique structural features of this compound make it a promising candidate for the design of novel therapeutic agents, particularly in the areas of oncology and neurology.

Recent research has focused on the synthetic pathways for the production of methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)butanoate, with an emphasis on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis route starting from commercially available 1-methyl-1H-pyrazole-4-carbaldehyde. The process involved a series of reactions including reductive amination, esterification, and purification techniques to achieve high enantiomeric purity, which is critical for its potential use in chiral drug development.

In terms of biological activity, preliminary in vitro studies have shown that methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)butanoate exhibits moderate inhibitory effects on certain kinase enzymes implicated in cancer cell proliferation. Molecular docking simulations suggest that the compound may interact with the ATP-binding site of these kinases, though further validation through crystallographic studies is required. These findings were presented at the 2023 American Chemical Society National Meeting, highlighting the compound's potential as a scaffold for kinase inhibitor development.

The pharmacokinetic properties of methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)butanoate have also been investigated in recent preclinical studies. Data from rodent models indicate favorable absorption characteristics and reasonable metabolic stability, with the ester moiety undergoing gradual hydrolysis to yield the corresponding carboxylic acid derivative as the primary metabolite. This metabolic pathway suggests potential for prodrug applications, where controlled release of the active moiety could be advantageous for certain therapeutic indications.

Current research directions include structure-activity relationship (SAR) studies to optimize the biological activity of this compound class. Several analogs have been synthesized by modifying the pyrazole substituents or the amino acid side chain, with the aim of improving target selectivity and potency. Collaborative efforts between academic and industrial research groups are underway to explore the full therapeutic potential of this chemical scaffold, with particular focus on its application in targeted cancer therapies and neurodegenerative disease modulation.

In conclusion, methyl 2-amino-4-(1-methyl-1H-pyrazol-4-yl)butanoate represents an important building block in medicinal chemistry with diverse potential applications. The compound's unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic profile, make it a valuable subject for ongoing and future research in drug discovery. Further studies are needed to fully elucidate its mechanism of action and therapeutic potential across various disease areas.